N-{3-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide
N-{3-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0921331
InChI:
InChI=1S/C27H27N5O2S/c1-17-12-13-23(19(3)14-17)29-24(33)16-35-27-31-30-25(32(27)4)20-9-7-10-21(15-20)28-26(34)22-11-6-5-8-18(22)2/h5-15H,16H2,1-4H3,(H,28,34)(H,29,33)
SMILES:
CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4C)C
Molecular Formula:
C27H27N5O2S
Molecular Weight:
485.6 g/mol
N-{3-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide
CAS No.:
Cat. No.: VC0921331
Molecular Formula: C27H27N5O2S
Molecular Weight: 485.6 g/mol
* For research use only. Not for human or veterinary use.
![N-{3-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-2-methylbenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H27N5O2S |
|---|---|
| Molecular Weight | 485.6 g/mol |
| IUPAC Name | N-[3-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-2-methylbenzamide |
| Standard InChI | InChI=1S/C27H27N5O2S/c1-17-12-13-23(19(3)14-17)29-24(33)16-35-27-31-30-25(32(27)4)20-9-7-10-21(15-20)28-26(34)22-11-6-5-8-18(22)2/h5-15H,16H2,1-4H3,(H,28,34)(H,29,33) |
| Standard InChI Key | MIGNHVUMCZFRTH-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4C)C |
| Canonical SMILES | CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4C)C |
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